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Compound of Interest

Compound Name: Belnacasan

Cat. No.: B1684658 Get Quote

FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides immediate, essential safety and logistical information for the handling

of Belnacasan (also known as VX-765). It is intended for researchers, scientists, and drug

development professionals to ensure safe laboratory practices and proper disposal.

Hazard Identification and Safety Precautions
Belnacasan is classified as harmful if swallowed, causes skin irritation, causes serious eye

irritation, and may cause respiratory irritation.[1] Adherence to the following personal protective

equipment (PPE) guidelines is mandatory.

1.1 Personal Protective Equipment (PPE)
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Protection Type Required Equipment Specifications

Eye/Face Protection
Safety glasses with side-

shields or goggles
Conforming to EN166

Skin Protection Protective gloves

Impermeable and resistant to

the

product/substance/preparation

Lab coat ---

Respiratory Protection
NIOSH/MSHA-approved

respirator
Required if dust is generated

Hand Protection Handle with gloves

Dispose of contaminated

gloves after use in accordance

with applicable laws and good

laboratory practices. Wash and

dry hands.

1.2 Hazard and Precautionary Statements

Code Statement

H302 Harmful if swallowed

H315 Causes skin irritation

H319 Causes serious eye irritation

H335 May cause respiratory irritation

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray

P280
Wear protective gloves/protective clothing/eye

protection/face protection

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.
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Handling, Storage, and Disposal
Proper handling and storage are crucial to maintain the integrity of Belnacasan and ensure a

safe laboratory environment.

2.1 Handling and Storage

Handling: Avoid contact with skin and eyes. Avoid formation of dust and aerosols. Provide

appropriate exhaust ventilation at places where dust is formed.

Storage: Keep the container tightly closed in a dry and well-ventilated place. Recommended

storage temperatures are 0 - 4°C for short-term (days to weeks) and -20°C for long-term

(months).[2]

2.2 Accidental Release Measures

Personal Precautions: Use personal protective equipment. Avoid dust formation. Avoid

breathing vapors, mist, or gas. Ensure adequate ventilation. Evacuate personnel to safe

areas. Avoid breathing dust.

Environmental Precautions: Do not let the product enter drains.

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel. Keep in suitable, closed containers for disposal.

2.3 Disposal Plan

Dispose of unused or unwanted Belnacasan and its containers in accordance with federal,

state, and local regulations. It is recommended to use a licensed professional waste disposal

service.

Experimental Protocols and Data
Belnacasan is a prodrug that is converted to its active form, VRT-043198, which is a potent

inhibitor of caspase-1.

3.1 Quantitative Data
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Parameter Value Target

Ki (VRT-043198) 0.8 nM Caspase-1

IC50 (VRT-043198)
0.67 ± 0.55 µM (PBMCs), 1.9 ±

0.80 µM (Whole Blood)
IL-1β release

3.2 Experimental Workflow for In Vitro Studies

The following diagram outlines a general workflow for in vitro experiments using Belnacasan.
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Caption: General experimental workflow for in vitro studies with Belnacasan.

Signaling Pathway
Belnacasan's active form, VRT-043198, inhibits caspase-1, a key enzyme in the

inflammasome pathway. This pathway is crucial for the maturation and release of pro-

inflammatory cytokines IL-1β and IL-18.
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Caption: Belnacasan inhibits Caspase-1, blocking pro-inflammatory cytokine maturation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States
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